Cas no 35956-47-9 ( )
structure
Product Name:
CAS No:35956-47-9
MF:C10H15NO3
MW:197.231003046036
CID:920847
PubChem ID:338666
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-morpholin-4-ylbut-2-ynyl acetate
- 1-acetoxy-4-morpholin-4-yl-but-2-yne
- 4-morpholin-4-ylbut-2-yn-1-yl acetate
- 4-morpholino-2-butynyl acetate
- AC1L7OBO
- NSC362006
- SureCN6423493
- NSC-362006
- DTXSID80320617
- SCHEMBL6423493
- 35956-47-9
-
-
- Inchi： 1S/C10H15NO3/c1-10(12)14-7-3-2-4-11-5-8-13-9-6-11/h4-9H2,1H3
- InChI Key： PIMSOWLRDPKDCJ-UHFFFAOYSA-N
- SMILES： O1CCN(CC#CCOC(C)=O)CC1
Computed Properties
- Exact Mass: 197.10525
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
- LogP: -0.17700
Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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